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Compound of Interest

Compound Name: Tricosanoyl! ethanolamide

Cat. No.: B032217

For researchers, scientists, and drug development professionals working with Tricosanoyl
ethanolamide, ensuring safe and efficient laboratory practices is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment. While Tricosanoyl ethanolamide is
not classified as a hazardous substance according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), adherence to standard laboratory safety
protocols is crucial.

Essential Safety & Handling Information

Chemical and Physical Properties:
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Property Value

Synonym N-(2-hydroxyethyl)-tricosanamide
CAS Number 171022-15-4

Molecular Formula C25H51NO2

Formula Weight 397.7 g/mol

Appearance Crystalline solid

Solubility Soluble in Chloroform (1 mg/ml)
Storage -20°C

Stability > 2 years at -20°C

Hazard Identification and Personal Protective Equipment (PPE):

According to the Safety Data Sheet (SDS), Tricosanoyl ethanolamide is not classified as

hazardous. However, as a matter of good laboratory practice, the following personal protective

equipment should be worn when handling the compound.

Hazard

Recommended PPE

Eye Contact

Safety glasses with side shields or goggles.

Skin Contact

Standard laboratory gloves (e.g., nitrile).

Not considered an inhalation hazard in its solid

Inhalation form. If creating aerosols or working with
solutions, a fume hood is recommended.
Ingestion Do not eat, drink, or smoke in laboratory areas.

Procedural Guidance for Handling and Disposal

Step-by-Step Handling Procedure:
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» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet.
Prepare your workspace in a well-ventilated area, preferably within a fume hood if working
with solutions.

o Personal Protective Equipment: Don the appropriate PPE, including safety glasses and
gloves.

» Weighing (Solid Form): As a crystalline solid, care should be taken to avoid generating dust.
Use a micro-spatula to handle the solid and weigh it in a tared, sealed container.

o Solution Preparation: To prepare a solution, slowly add the weighed Tricosanoyl
ethanolamide to the solvent (e.g., chloroform) while stirring to ensure it fully dissolves. This
should be performed in a fume hood.

o Storage of Solutions: Store prepared solutions at -20°C in tightly sealed containers to
maintain stability.

o Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work
area to prevent cross-contamination.

Accidental Release Measures:

In the event of a small spill, mechanically pick up the solid material and place it in a suitable
container for disposal. For solutions, absorb the spill with an inert material (e.g., vermiculite,
sand) and place it in a sealed container for disposal. Ensure the area is well-ventilated during
cleanup.

Disposal Plan:

While Tricosanoyl ethanolamide is not classified as hazardous waste, it should be disposed
of in accordance with local, state, and federal regulations for chemical waste.

e Solid Waste: Collect solid Tricosanoyl ethanolamide waste in a clearly labeled, sealed
container.

» Liquid Waste: Collect solutions of Tricosanoyl ethanolamide in a designated, labeled waste
container for chemical solvents. Do not pour down the drain.
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» Contaminated Materials: Any materials contaminated with Tricosanoyl ethanolamide, such
as gloves or absorbent pads, should be placed in a sealed bag and disposed of as chemical

waste.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the chemical waste.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for handling Tricosanoyl ethanolamide in
a laboratory setting, from preparation to disposal.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Tricosanoyl
Ethanolamide: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032217#personal-protective-equipment-for-handling-
tricosanoyl-ethanolamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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